3,5-Dibromo-4-(piperidin-1-yl)pyridine
3,5-Dibromo-4-(piperidin-1-yl)pyridine
Brand Name:
Vulcanchem
CAS No.:
26885-31-4
VCID:
VC0351355
InChI:
InChI=1S/C10H12Br2N2/c11-8-6-13-7-9(12)10(8)14-4-2-1-3-5-14/h6-7H,1-5H2
SMILES:
C1CCN(CC1)C2=C(C=NC=C2Br)Br
Molecular Formula:
C10H12Br2N2
Molecular Weight:
320.02g/mol
3,5-Dibromo-4-(piperidin-1-yl)pyridine
CAS No.: 26885-31-4
Main Products
VCID: VC0351355
Molecular Formula: C10H12Br2N2
Molecular Weight: 320.02g/mol
CAS No. | 26885-31-4 |
---|---|
Product Name | 3,5-Dibromo-4-(piperidin-1-yl)pyridine |
Molecular Formula | C10H12Br2N2 |
Molecular Weight | 320.02g/mol |
IUPAC Name | 3,5-dibromo-4-piperidin-1-ylpyridine |
Standard InChI | InChI=1S/C10H12Br2N2/c11-8-6-13-7-9(12)10(8)14-4-2-1-3-5-14/h6-7H,1-5H2 |
Standard InChIKey | RDIICJNJPKTMGN-UHFFFAOYSA-N |
SMILES | C1CCN(CC1)C2=C(C=NC=C2Br)Br |
Canonical SMILES | C1CCN(CC1)C2=C(C=NC=C2Br)Br |
PubChem Compound | 629258 |
Last Modified | Nov 11 2021 |
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